1-Methylcyclobutyl pyridin-2-yl carbonate

• CAS No.: 790305-12-3
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: (1-methylcyclobutyl) pyridin-2-yl carbonate
• InChI: InChI=1S/C11H13NO3/c1-11(6-4-7-11)15-10(13)14-9-5-2-3-8-12-9/h2-3,5,8H,4,6-7H2,1H3
• InChI Key: HBCRGUUTZSVQGL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC1)OC(=O)OC2=CC=CC=N2

Description

1-Methylcyclobutyl pyridin-2-yl carbonate is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a slurry of KH (400 mg, 35% in oil, 3.5 mmol) was added 5 mL of hexane. It was stirred for 5 min, and then the hexane was removed. This process was repeated three times. THF (5 mL) was added to this prewashed KH, and then 1-methylcyclobutanol (200 mg, 2.3 mmol) was added at 0° C. The mixture was stirred (0° C. to rt) for 1 h, and then carbonic acid dipyridin-2-yl ester (753 mg, 3.5 mmol) was added. The mixture was stirred at rt for 4 h, and the reaction was diluted with sat. aq. NH4Cl. The mixture was then extracted with EtOAc, and the solvent was removed in vacuo to obtain 200 mg of the crude carbonic acid 1-methyl-cyclobutyl ester pyridin-2-yl ester as an orange solid. It was used directly in the next step without further purification.